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A Comparative Analysis of Biodiversity in
Chinnar and Adjoining Sanctuaries
A comprehensive comparative analysis reveals the unique biodiversity signatures of four vital

protected areas in the Western Ghats: Chinnar Wildlife Sanctuary, Parambikulam Tiger

Reserve, Indira Gandhi Wildlife Sanctuary and National Park (Anamalai Tiger Reserve), and

Eravikulam National Park. This guide synthesizes available data on the faunal and floral

diversity of these contiguous sanctuaries, providing a quantitative overview for researchers,

scientists, and conservation professionals.

Quantitative Biodiversity Overview
The following tables summarize the species richness across major taxonomic groups for each

sanctuary, based on available data.

Table 1: Faunal Diversity Comparison
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Taxon
Chinnar
Wildlife
Sanctuary

Parambikulam
Tiger Reserve

Indira Gandhi
Wildlife
Sanctuary &
National Park

Eravikulam
National Park

Mammals 34[1][2] 49[3][4][5] 51[6] 26[7][8]

Birds 245[1][2] 336[3] >250[9] 132[7][10]

Reptiles 52[11][12] 70[3] Not specified Not specified

Amphibians 22[1][2] 34[3] >19 19[7][13]

Fishes 42[1][2] 81[3] Not specified Not specified

Butterflies >240[2] 273[14] 315[9] 101[7][10]

Insects >240[1] 1049[3] Not specified Not specified

Table 2: Floral Diversity Comparison

Sanctuary
Number of Flowering Plant
Species

Dominant Vegetation
Types

Chinnar Wildlife Sanctuary ~1000[15]

Dry deciduous forests, thorny

scrub forests, grasslands,

riparian forests[1][2][11]

Parambikulam Tiger Reserve 1835[3]

Evergreen forests, moist

deciduous forests, dry

deciduous forests, shola

forests, grasslands[3][16]

Indira Gandhi Wildlife

Sanctuary & NP
Not specified

Dry deciduous, moist

deciduous, semi-evergreen,

evergreen forests, montane

shola-grasslands[6]

Eravikulam National Park >750[7]

Shola-grassland ecosystem,

grasslands, shrublands,

forests[7][13][17][18]
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Methodologies for Biodiversity Assessment
The data presented in this guide are compiled from various sources, including official

government publications, research articles, and established conservation organizations. The

methodologies employed in the original biodiversity surveys, while not detailed in the available

literature, typically involve a combination of techniques standard to ecological field research.

These methods are presumed to include:

Line Transects and Point Counts: Systematically walking predetermined routes (transects) or

observing from fixed points to record sightings and vocalizations of mammals and birds.

Camera Trapping: Deployment of motion-activated cameras to capture images of elusive

and nocturnal animals, particularly carnivores.

Herpetofaunal Surveys: Active searching in various habitats (e.g., under logs, along streams)

and opportunistic sightings to document reptile and amphibian species.

Netting and Trapping: Use of mist nets for birds and butterflies, and light traps for insects, to

capture and identify species.

Vegetation Analysis: Establishment of quadrats and plots to systematically sample and

identify plant species and characterize vegetation structure.

Inter-Sanctuary Connectivity and Ecological
Significance
The geographical proximity and contiguous nature of these four protected areas create a large,

interconnected landscape that is crucial for the long-term survival of wide-ranging species like

elephants and tigers. This contiguity facilitates genetic exchange and seasonal movements of

wildlife. The diagram below illustrates the spatial relationship and ecological linkage between

these sanctuaries.
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Geographical and ecological linkages between the sanctuaries.

Comparative Discussion
Chinnar Wildlife Sanctuary stands out for its unique location in the rain shadow region of the

Western Ghats, resulting in a predominantly dry and thorny scrub forest ecosystem.[1][2][11]

This distinct habitat supports a unique assemblage of fauna, including the endangered Grizzled

Giant Squirrel.[15][19] It is also notable for being the only rehabilitation center for the Indian

Star Tortoise in India.[11][12]

Parambikulam Tiger Reserve exhibits a remarkable diversity of both flora and fauna, with a

significantly higher number of recorded species across most taxa compared to the other

sanctuaries.[3][20][21] Its varied habitats, ranging from evergreen to dry deciduous forests,
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contribute to this high biodiversity.[3][16] The reserve is particularly important for its population

of tigers and gaurs.[4][20]

Indira Gandhi Wildlife Sanctuary and National Park, contiguous with Parambikulam, also

harbors a rich variety of life. It is especially noted for its high diversity of butterflies.[9] The

sanctuary encompasses a wide range of forest types, similar to Parambikulam, and is a critical

habitat for large mammals.[6][22][23][24]

Eravikulam National Park is characterized by its unique high-altitude shola-grassland

ecosystem.[13][17][18] This habitat is crucial for the survival of the endemic and endangered

Nilgiri Tahr, holding the largest viable population of this species.[7][8][10] The park is also

famous for the mass flowering of the Neelakurinji (Strobilanthes kunthiana), which occurs once

every twelve years.[8][17]

In conclusion, while all four sanctuaries are integral parts of the Western Ghats biodiversity

hotspot, they each possess distinct ecological characteristics and conservation significance.

Chinnar's dry forests, Parambikulam's overall species richness, Indira Gandhi's butterfly

diversity, and Eravikulam's specialized shola-grassland ecosystem collectively contribute to the

immense biological value of this landscape. Understanding these individual and comparative

strengths is vital for targeted research and effective conservation management in the region.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1253212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

